Cas no 1225961-33-0 (3-3-(Trifluoromethyl)phenylbutan-1-amine)

• Product Name: 3-3-(Trifluoromethyl)phenylbutan-1-amine
• CAS No: 1225961-33-0
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• MDL: MFCD16083222
• CID: 4579092
• PubChem ID: 56687084
• Update Time: 2025-05-21

3-3-(Trifluoromethyl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)phenyl]butan-1-amine
• 3-3-(Trifluoromethyl)phenylbutan-1-amine

• MDL： MFCD16083222
• Inchi： 1S/C11H14F3N/c1-8(5-6-15)9-3-2-4-10(7-9)11(12,13)14/h2-4,7-8H,5-6,15H2,1H3
• InChI Key： KPBOWSYPTSEMCL-UHFFFAOYSA-N
• SMILES： C(N)CC(C1=CC=CC(C(F)(F)F)=C1)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 226.0±40.0 °C at 760 mmHg
• Flash Point: 94.6±12.0 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-3-(Trifluoromethyl)phenylbutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-3-(Trifluoromethyl)phenylbutan-1-amine

3-(Trifluoromethyl)phenylbutan-1-amine: A Comprehensive Overview

3-(Trifluoromethyl)phenylbutan-1-amine (CAS No. 1225961-33-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a butanamine backbone. The trifluoromethyl group introduces electronic and steric effects that enhance the compound's reactivity and selectivity in various chemical reactions.

The synthesis of 3-(Trifluoromethyl)phenylbutan-1-amine typically involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 3-(Trifluoromethyl)phenylbutan-1-amine, making it more accessible for large-scale production.

In terms of applications, 3-(Trifluoromethyl)phenylbutan-1-amine has garnered attention in drug discovery due to its potential as a building block for bioactive molecules. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which are desirable properties in pharmaceutical compounds. Researchers have explored its use in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(Trifluoromethyl)phenylbutan-1-amine exhibit potent inhibitory activity against certain oncogenic kinases.

Another emerging application of 3-(Trifluoromethyl)phenylbutan-1-amine is in the field of agrochemicals. Its ability to interact with plant receptors and modulate stress responses has led to its investigation as a potential lead compound for developing crop protection agents. Recent research has focused on optimizing its bioavailability and minimizing environmental impact, which are critical factors for agricultural applications.

From a materials science perspective, 3-(Trifluoromethyl)phenylbutan-1-amine has been utilized as a precursor for advanced polymers and coatings. Its amine functionality allows for easy incorporation into polymer networks, while the trifluoromethyl group imparts unique surface properties such as hydrophobicity and wear resistance. This makes it an attractive candidate for high-performance materials used in electronics, automotive industries, and aerospace applications.

Recent studies have also highlighted the importance of understanding the stereochemistry of 3-(Trifluoromethyl)phenylbutan-1-amine in determining its biological activity. Enantiomerically pure forms of this compound have been synthesized using chiral resolution techniques, enabling researchers to study the stereochemical influence on pharmacokinetics and efficacy. These findings underscore the need for precise control over stereochemistry in drug development processes involving this compound.

In conclusion, 3-(Trifluoromethyl)phenylbutan-1-amine (CAS No. 1225961-33-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.